Cas no 2228401-63-4 (2-4-fluoro-2-(trifluoromethyl)phenyl-2-methoxypropan-1-amine)

• Product Name: 2-4-fluoro-2-(trifluoromethyl)phenyl-2-methoxypropan-1-amine
• CAS No: 2228401-63-4
• MF: C₁₁H₁₃F₄NO
• MW: 251.220637083054
• CID: 6235320
• PubChem ID: 165850024
• Update Time: 2025-05-21

2-4-fluoro-2-(trifluoromethyl)phenyl-2-methoxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-4-fluoro-2-(trifluoromethyl)phenyl-2-methoxypropan-1-amine
• EN300-1949541
• 2-[4-fluoro-2-(trifluoromethyl)phenyl]-2-methoxypropan-1-amine
• 2228401-63-4

• Inchi： 1S/C11H13F4NO/c1-10(6-16,17-2)8-4-3-7(12)5-9(8)11(13,14)15/h3-5H,6,16H2,1-2H3
• InChI Key： BELODMXSFQKZEP-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C(C)(CN)OC)F)(F)F

Computed Properties

• Exact Mass: 251.09332669g/mol
• Monoisotopic Mass: 251.09332669g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-4-fluoro-2-(trifluoromethyl)phenyl-2-methoxypropan-1-amine

Comprehensive Overview of 2-4-fluoro-2-(trifluoromethyl)phenyl-2-methoxypropan-1-amine (CAS No. 2228401-63-4)

The compound 2-4-fluoro-2-(trifluoromethyl)phenyl-2-methoxypropan-1-amine (CAS No. 2228401-63-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the fluoro and trifluoromethyl substituents, contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for designing novel bioactive molecules, given its ability to modulate electronic and steric properties.

In recent years, the demand for fluorinated compounds has surged due to their enhanced stability, bioavailability, and metabolic resistance. The presence of the trifluoromethyl group in 2-4-fluoro-2-(trifluoromethyl)phenyl-2-methoxypropan-1-amine makes it a valuable candidate for medicinal chemistry, where such groups are often used to improve drug efficacy. This compound aligns with the growing trend of precision medicine and targeted therapy, as its structural motifs can be tailored for specific biological interactions.

From a synthetic perspective, CAS No. 2228401-63-4 exemplifies the advancements in organofluorine chemistry. The incorporation of fluoro and methoxy groups into aromatic systems requires sophisticated methodologies, such as cross-coupling reactions or electrophilic fluorination. These techniques are frequently discussed in academic forums and industry conferences, reflecting the compound's relevance to cutting-edge research. Additionally, its potential as an intermediate in the synthesis of heterocyclic compounds has sparked interest among chemists exploring new reaction pathways.

The versatility of 2-4-fluoro-2-(trifluoromethyl)phenyl-2-methoxypropan-1-amine extends beyond pharmaceuticals. In agrochemicals, fluorinated compounds are prized for their ability to enhance pesticide and herbicide performance. The trifluoromethylphenyl moiety, in particular, is known to improve lipid solubility, facilitating better penetration through plant cell membranes. This property is critical in developing next-generation crop protection agents, a topic of high interest given global challenges like food security and sustainable agriculture.

Environmental and safety considerations are also paramount when working with fluorinated compounds. While CAS No. 2228401-63-4 is not classified as hazardous, researchers must adhere to best practices in handling and disposal to minimize ecological impact. The compound's stability under various conditions makes it a preferable choice for industrial applications, aligning with the principles of green chemistry and eco-friendly synthesis.

In the context of AI-driven drug discovery, molecules like 2-4-fluoro-2-(trifluoromethyl)phenyl-2-methoxypropan-1-amine are often featured in computational studies. Machine learning models trained on fluorinated compounds can predict their binding affinities and metabolic profiles, accelerating the identification of promising candidates. This intersection of chemistry and artificial intelligence is a hot topic in scientific communities, with many researchers seeking insights into structure-activity relationships and molecular docking.

Looking ahead, the applications of CAS No. 2228401-63-4 are likely to expand as new synthetic routes and functionalizations are explored. Its role in material science, particularly in the development of fluorinated polymers and coatings, is another area of active investigation. These materials are valued for their durability and resistance to harsh environments, making them ideal for aerospace, electronics, and renewable energy technologies.

In summary, 2-4-fluoro-2-(trifluoromethyl)phenyl-2-methoxypropan-1-amine represents a fascinating example of modern chemical innovation. Its multifaceted applications, from pharmaceuticals to agrochemicals and materials, underscore its importance in advancing science and technology. As research continues to uncover its full potential, this compound will undoubtedly remain a focal point in the quest for sustainable and efficient solutions to global challenges.